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Compound of Interest

Compound Name: Cyclohexene-1-carbonitrile

Cat. No.: B159472

For the attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available scientific information regarding
the investigated mechanisms of action for Cyclohexene-1-carbonitrile. It is intended for
informational purposes for a technical audience and should not be construed as a
comprehensive guide to its biological effects.

Executive Summary

Cyclohexene-1-carbonitrile (CAS No: 1855-63-6) is a chemical compound primarily
recognized for its role as a versatile synthetic intermediate in organic chemistry, particularly in
the synthesis of pharmaceuticals and other complex molecules.[1] Despite mentions of its
potential for "interesting biological activities," a comprehensive review of publicly available
scientific literature reveals a significant lack of in-depth studies on its specific mechanisms of
action.[1] Current knowledge predominantly pertains to its chemical properties and synthetic
applications rather than its direct pharmacological effects. This guide presents the available
information and highlights the current gaps in understanding the biological activities of this
compound.

Chemical and Physical Properties
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A summary of the key chemical and physical properties of Cyclohexene-1-carbonitrile is
provided in Table 1. This data is essential for its handling, characterization, and use in
experimental settings.

Property Value Reference
Molecular Formula C7H9N [1]
Molecular Weight 107.15 g/mol [1]
CAS Number 1855-63-6 [1]
Appearance Colorless to light yellow liquid [1]
Boiling Point 85-88 °C at 17 mmHg [1]
Density 0.946 g/mL at 20 °C [1]
Solubility Sparingly soluble in water [1]

Known Biological Context and Potential Relevance

While direct mechanistic studies on Cyclohexene-1-carbonitrile are scarce, the broader
context of cyclohexene derivatives and nitrile-containing compounds in pharmacology can offer
potential avenues for future investigation.

Role as a Synthetic Precursor

The primary role of Cyclohexene-1-carbonitrile in a biological context is as a starting material
for the synthesis of various bioactive compounds.[1] Its chemical structure allows for
modifications that can lead to the generation of molecules with therapeutic potential.

Biological Activities of Cyclohexene Derivatives

It is crucial to note that the following activities are attributed to derivatives of cyclohexene and
not to Cyclohexene-1-carbonitrile itself. These examples serve to illustrate the potential for
this chemical scaffold in drug discovery.

o Anticancer Activity: Certain derivatives of cyclohexenone have been investigated for their
anticancer properties. For instance, some compounds have been shown to inhibit the growth
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of cancer cells and induce apoptosis. The cyclohexene ring has been identified as a critical
structural feature for the anticancer activity of some compounds.

o Anti-inflammatory Activity: A series of cyclohexene derivatives have been synthesized and
evaluated for their potential as anti-sepsis agents, demonstrating inhibitory activity against
the production of nitric oxide (NO) and inflammatory cytokines.

e Enzyme Inhibition: Some cyclohexenone derivatives have been found to inhibit
acetylcholinesterase (AChE), an enzyme involved in neurotransmission.

The Role of the Nitrile Group in Pharmacology

The nitrile moiety (-C=N) is a functional group present in numerous approved pharmaceutical
agents.[2] Its inclusion in a molecule can influence its physicochemical properties and
biological activity in several ways:[2]

» Metabolic Stability: The nitrile group is generally metabolically stable.[2]

e Molecular Interactions: It can participate in hydrogen bonding and other polar interactions
with biological targets.[2]

» Bioisosterism: The nitrile group can act as a bioisostere for other functional groups, such as
a carbonyl group.

Experimental Protocols

Due to the lack of specific studies on the mechanism of action of Cyclohexene-1-carbonitrile,
no established experimental protocols for its biological evaluation could be retrieved from the
scientific literature. Future research aiming to elucidate its potential biological effects would
likely involve a tiered approach, starting with broad screening assays and progressing to more
specific mechanistic studies.

A hypothetical experimental workflow for investigating the biological activity of Cyclohexene-1-
carbonitrile is presented below.
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Caption: Hypothetical workflow for investigating the biological activity of a novel compound.

Signaling Pathways

As there is no published evidence of Cyclohexene-1-carbonitrile directly modulating any
specific signaling pathways, no diagrams of affected pathways can be provided. The diagram
below illustrates a generalized signal transduction cascade to provide a conceptual framework
for how a small molecule could potentially exert its effects.
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Caption: A generalized model of a cell signaling pathway.
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Conclusion and Future Directions

In conclusion, Cyclohexene-1-carbonitrile is a well-established synthetic intermediate with
potential for derivatization into biologically active molecules. However, there is a significant
dearth of publicly available data on the specific mechanisms of action of the parent compound
itself. The information on the biological activities of cyclohexene derivatives suggests that this
scaffold is of interest in drug discovery.

Future research should focus on systematic screening of Cyclohexene-1-carbonitrile in a
variety of biological assays to identify any potential pharmacological activity. Should any "hits"
be identified, subsequent studies would be warranted to elucidate the specific molecular
targets and signaling pathways involved. Such research would be crucial in determining if
Cyclohexene-1-carbonitrile possesses any intrinsic biological functions beyond its role as a
chemical building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b159472?utm_src=pdf-body
https://www.benchchem.com/product/b159472?utm_src=pdf-body
https://www.benchchem.com/product/b159472?utm_src=pdf-body
https://www.benchchem.com/product/b159472?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/cyclohexene-1-carbonitrile-dic9485.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8528211/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8528211/
https://www.benchchem.com/product/b159472#investigated-mechanisms-of-action-for-cyclohexene-1-carbonitrile
https://www.benchchem.com/product/b159472#investigated-mechanisms-of-action-for-cyclohexene-1-carbonitrile
https://www.benchchem.com/product/b159472#investigated-mechanisms-of-action-for-cyclohexene-1-carbonitrile
https://www.benchchem.com/product/b159472#investigated-mechanisms-of-action-for-cyclohexene-1-carbonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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